Cas no 1783416-98-7 (3-(2,3-dihydro-1-benzofuran-7-yloxy)azetidine)

• Product Name: 3-(2,3-dihydro-1-benzofuran-7-yloxy)azetidine
• CAS No: 1783416-98-7
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6398760
• PubChem ID: 84663192
• Update Time: 2025-05-19

3-(2,3-dihydro-1-benzofuran-7-yloxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1-benzofuran-7-yloxy)azetidine
• 1783416-98-7
• EN300-1780902

• Inchi： 1S/C11H13NO2/c1-2-8-4-5-13-11(8)10(3-1)14-9-6-12-7-9/h1-3,9,12H,4-7H2
• InChI Key： OVDWVUAEGKTVAD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C2CCOC=12)C1CNC1

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(2,3-dihydro-1-benzofuran-7-yloxy)azetidine

Introduction to 3-(2,3-dihydro-1-benzofuran-7-yloxy)azetidine and Its Significance in Modern Chemical Biology

Compounds play a pivotal role in the advancement of chemical biology, particularly in the development of novel therapeutic agents. One such compound, identified by its CAS number 1783416-98-7, is 3-(2,3-dihydro-1-benzofuran-7-yloxy)azetidine. This molecule has garnered significant attention due to its unique structural properties and potential applications in pharmaceutical research. The introduction of this compound into the field of medicinal chemistry has opened new avenues for the development of drugs targeting various biological pathways.

The structural framework of 3-(2,3-dihydro-1-benzofuran-7-yloxy)azetidine consists of a benzofuran moiety linked to an azetidine ring through an oxygen atom. This particular arrangement confers upon the compound a high degree of flexibility, which is advantageous for binding to biological targets with high specificity. The benzofuran segment is known for its presence in numerous bioactive molecules, often contributing to their pharmacological properties. In contrast, the azetidine ring is a heterocyclic structure that has been increasingly explored in drug design due to its ability to mimic natural amino acids and interact with biological receptors.

Recent research has highlighted the potential of 3-(2,3-dihydro-1-benzofuran-7-yloxy)azetidine as a scaffold for developing inhibitors of enzymes involved in inflammatory and metabolic diseases. Studies have demonstrated that compounds with similar structural motifs can modulate the activity of key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are central to the inflammatory response. The oxygen atom linking the benzofuran and azetidine rings provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications.

In addition to its role in anti-inflammatory drug development, 3-(2,3-dihydro-1-benzofuran-7-yloxy)azetidine has shown promise in the field of anticancer research. The ability of this compound to interact with biological targets at the molecular level makes it a valuable candidate for designing small-molecule inhibitors. Preliminary studies have indicated that it can disrupt signaling pathways involved in cancer cell proliferation and survival. The benzofuran moiety, in particular, has been identified as a key region for interaction with target proteins, suggesting its importance in determining the compound's biological activity.

The synthesis of 3-(2,3-dihydro-1-benzofuran-7-yloxy)azetidine presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzofuran ring, while nucleophilic substitution reactions have been utilized to introduce the azetidine moiety. These methods highlight the growing sophistication of synthetic strategies in medicinal chemistry and their ability to produce complex molecules with precision.

The pharmacokinetic properties of 3-(2,3-dihydro-1-benzofuran-7-yloxy)azetidine are also of great interest. Studies have shown that this compound exhibits favorable solubility and stability under physiological conditions, which are essential characteristics for any potential therapeutic agent. Furthermore, its metabolic profile suggests that it can be efficiently processed by the body without significant accumulation or toxicity. These findings are crucial for understanding how the compound behaves within living systems and for predicting its potential clinical efficacy.

The future prospects for 3-(2,3-dihydro-1-benzofuran-7-yloxy)azetidine are promising, with ongoing research aimed at further optimizing its properties and exploring new therapeutic applications. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of novel derivatives with enhanced biological activity. Additionally, collaborations between academic researchers and pharmaceutical companies will be essential for translating laboratory findings into clinical reality.

In conclusion, 3-(2,3-dihydro-1-benzofuran-7-yloxy)azetidine, identified by its CAS number 1783416-98-7, represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural features and potential applications in drug development make it a valuable compound for further exploration. As research continues to uncover new insights into its biological activity and pharmacokinetic properties, this molecule is poised to play a crucial role in the next generation of therapeutic agents.